Cas no 5897-97-2 (2-[(2,2-Dimethoxyethyl)sulfanyl]pyridine)

2-[(2,2-Dimethoxyethyl)sulfanyl]pyridine structure
5897-97-2 structure
Product Name:2-[(2,2-Dimethoxyethyl)sulfanyl]pyridine
CAS No:5897-97-2
MF:C9H13NO2S
MW:199.27002120018
CID:949404
Update Time:2023-08-02

2-[(2,2-Dimethoxyethyl)sulfanyl]pyridine Chemical and Physical Properties

Names and Identifiers

    • acetaldehyde, (2-pyridylthio)-, dimethyl acetal (6ci,7ci,8ci)
    • 2-[(2,2-Dimethoxyethyl)sulfanyl]pyridine
    • Inchi: 1S/C9H13NO2S/c1-11-9(12-2)7-13-8-5-3-4-6-10-8/h3-6,9H,7H2,1-2H3
    • InChI Key: VJFMPTXEGCVEDM-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CN=1)CC(OC)OC

Computed Properties

  • Exact Mass: 199.067
  • Monoisotopic Mass: 199.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.6

Experimental Properties

  • Density: 1.358
  • Boiling Point: 223.3°Cat760mmHg
  • Flash Point: 88.8°C

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